Cas no 80418-70-8 (Octanoic acid, 8-chloro-, chloromethyl ester)

80418-70-8 structure
Product name:Octanoic acid, 8-chloro-, chloromethyl ester
Octanoic acid, 8-chloro-, chloromethyl ester Chemical and Physical Properties
Names and Identifiers
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- Octanoic acid, 8-chloro-, chloromethyl ester
- chloromethyl 8-chlorooctanoate
- Chloromethyl 8-chloro-octanoate
- 80418-70-8
- 8-Chlorooctanoic acid, chloromethyl ester
- DTXSID20335447
- YEDAJMGEJCGDOV-UHFFFAOYSA-N
-
- Inchi: InChI=1S/C9H16Cl2O2/c10-7-5-3-1-2-4-6-9(12)13-8-11/h1-8H2
- InChI Key: YEDAJMGEJCGDOV-UHFFFAOYSA-N
- SMILES: C(CCCC(=O)OCCl)CCCCl
Computed Properties
- Exact Mass: 226.0527351g/mol
- Monoisotopic Mass: 226.0527351g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 9
- Complexity: 129
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 26.3Ų
Octanoic acid, 8-chloro-, chloromethyl ester Related Literature
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Andrea Amadei,Nico Sanna,Massimiliano Aschi Chem. Commun., 2008, 3399-3401
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Alberto Villa,Carine E. Chan-Thaw,Sebastiano Campisi,Claudia L. Bianchi,Di Wang,Paul G. Kotula,Christian Kübel,Laura Prati Phys. Chem. Chem. Phys., 2015,17, 28171-28176
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Bufeng Zhang,Zhonggang Wang Chem. Commun., 2009, 5027-5029
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